Cas no 1807310-52-6 (Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate
• CAS No: 1807310-52-6
• MF: C₁₁H₇F₄NO₃
• MW: 277.171797037125
• CID: 4958866
• Update Time: 2025-06-09

Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F4NO3/c1-2-18-10(17)7-3-6(5-16)8(12)4-9(7)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： KKRFHMOLDCBITO-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(=O)OCC)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate

Recent Advances in the Study of Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate (CAS: 1807310-52-6)

Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate (CAS: 1807310-52-6) is a fluorinated benzoate derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's structure, characterized by the presence of cyano, fluoro, and trifluoromethoxy groups, makes it a versatile intermediate in the synthesis of pharmaceuticals. Recent synthetic methodologies have optimized the production of Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate, achieving higher yields and purity levels. These advancements are crucial for scaling up production and ensuring the compound's availability for further research and development.

Pharmacological studies have explored the compound's potential as a modulator of various biological targets. Preliminary in vitro assays indicate that Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate exhibits promising activity against certain enzymes and receptors involved in inflammatory and metabolic disorders. These findings suggest its potential utility in the development of novel therapeutics for conditions such as diabetes, obesity, and autoimmune diseases.

In addition to its direct pharmacological effects, the compound has been investigated as a precursor for the synthesis of more complex molecules. Researchers have utilized its reactive functional groups to introduce additional modifications, leading to the creation of libraries of derivatives with enhanced bioactivity and selectivity. This approach has been particularly valuable in the discovery of new lead compounds for drug development.

Recent computational studies have also contributed to a deeper understanding of the compound's molecular interactions. Molecular docking and dynamics simulations have provided insights into its binding modes with target proteins, facilitating the rational design of optimized derivatives. These in silico approaches have complemented experimental studies, accelerating the identification of promising candidates for further evaluation.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with a focus on improving bioavailability, metabolic stability, and target specificity. Collaborative efforts between academic and industrial researchers are expected to drive further progress in this area.

In conclusion, Ethyl 5-cyano-4-fluoro-2-(trifluoromethoxy)benzoate (CAS: 1807310-52-6) represents a valuable tool in medicinal chemistry, with potential applications in drug discovery and development. Continued research into its synthesis, pharmacological properties, and derivative synthesis is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.